Cas no 28736-11-0 (1-(But-3-en-1-yl)quinazolin-4(1H)-one)

• Product Name: 1-(But-3-en-1-yl)quinazolin-4(1H)-one
• CAS No: 28736-11-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2839334
• PubChem ID: 71356142
• Update Time: 2025-10-30

1-(But-3-en-1-yl)quinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-but-3-enylquinazolin-4-one
• 1-(But-3-en-1-yl)quinazolin-4(1H)-one
• DTXSID00780294
• 1-(but-3-en-1-yl)-1,4-dihydroquinazolin-4-one
• 28736-11-0

• Inchi： 1S/C12H12N2O/c1-2-3-8-14-9-13-12(15)10-6-4-5-7-11(10)14/h2,4-7,9H,1,3,8H2
• InChI Key： XIZCLKBFCHLJNP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C=N1)CCC=C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(But-3-en-1-yl)quinazolin-4(1H)-one

1-(But-3-en-1-yl)quinazolin-4(1H)-one: An Overview of a Promising Compound (CAS No. 28736-11-0)

1-(But-3-en-1-yl)quinazolin-4(1H)-one (CAS No. 28736-11-0) is a quinazolinone derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of 1-(But-3-en-1-yl)quinazolin-4(1H)-one, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

1-(But-3-en-1-yl)quinazolin-4(1H)-one is a heterocyclic compound with a quinazolinone core and a butenyl substituent. The quinazolinone scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the butenyl group adds additional complexity to the molecule, potentially influencing its pharmacological profile. The synthesis of 1-(But-3-en-1-yl)quinazolin-4(1H)-one typically involves multistep reactions, starting from readily available precursors such as anthranilic acid and 3-butenylamine. Recent studies have explored more efficient and environmentally friendly synthetic routes to enhance the yield and purity of this compound.

Biological Activities

The biological activities of 1-(But-3-en-1-yl)quinazolin-4(1H)-one have been extensively studied in both in vitro and in vivo models. One of the most notable applications is its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 1-(But-3-en-1-yl)quinazolin-4(1H)-one has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated through the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS).

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(But-3-en-1-yl)quinazolin-4(1H)-one has been further validated through preclinical studies and early-stage clinical trials. Preclinical data have shown promising results in animal models of cancer and neurological disorders, leading to increased interest in advancing this compound into human trials. Early-phase clinical trials are currently underway to evaluate the safety, tolerability, and efficacy of 1-(But-3-en-1-yl)quinazolin-4(1H)-one in patients with various conditions.

The initial findings from these trials have been encouraging, with no major adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety profile and optimal dosing regimens for different patient populations. Researchers are also exploring combination therapies involving 1-(But-3-en-1-yl)quinazolin-4(1H)-one with other drugs to enhance its therapeutic efficacy.

Future Directions

The future research on 1-(But-3-en-1-y l)quinazolin -4( 1H ) -o ne strong > is likely to focus on several key areas. One important direction is the optimization of its chemical structure to improve pharmacokinetic properties such as solubility, stability, and bioavailability. Additionally, efforts will be made to identify novel targets and mechanisms through which this compound exerts its biological effects.

Clinical trials will continue to play a crucial role in assessing the safety and efficacy of 1-(But -3 -en - 1 yl ) quin az olin - 4 ( 1 H ) -o ne strong > in larger patient populations . Advanced imaging techniques and biomarker analysis will be employed to monitor treatment responses and predict patient outcomes . Furthermore , there is growing interest in personalized medicine approaches , where genetic profiling can help identify patients who are most likely to benefit from treatment with this compound . p > < p > In conclusion ,< strong > 1 -( But - 3 en - 1 yl ) quin az olin - 4 ( 1 H ) -o ne strong > represents a promising lead compound with diverse therapeutic applications . Its unique chemical structure , coupled with its potent biological activities , makes it an attractive candidate for further development . As research progresses , it is anticipated that this compound will play an increasingly important role in the treatment of various diseases , contributing to improved patient outcomes and quality of life . p > article > response >